P(1),P(2)-Bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate

• CAS No.: 83385-95-9
• Molecular Formula: C44H64N8O17P2S2
• Molecular Weight: 1103.1 g/mol
• IUPAC Name: [(2R,3R,4R,5R)-2-[[[[(2R,3R,4R,5R)-3,4-di(hexanoyloxy)-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hexanoyloxy-5-(6-sulfanylidene-3H-purin-9-yl)oxolan-3-yl] hexanoate
• InChI: InChI=1S/C44H64N8O17P2S2/c1-5-9-13-17-29(53)65-35-27(63-43(37(35)67-31(55)19-15-11-7-3)51-25-49-33-39(51)45-23-47-41(33)72)21-61-70(57,58)69-71(59,60)62-22-28-36(66-30(54)18-14-10-6-2)38(68-32(56)20-16-12-8-4)44(64-28)52-26-50-34-40(52)46-24-48-42(34)73/h23-28,35-38,43-44H,5-22H2,1-4H3,(H,57,58)(H,59,60)(H,45,47,72)(H,46,48,73)/t27-,28-,35-,36-,37-,38-,43-,44-/m1/s1
• InChI Key: WGNYSHSIQHEGGL-YZVOMYSVSA-N
• SMILES: CCCCCC(=O)OC1C(OC(C1OC(=O)CCCCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCCCC)OC(=O)CCCCC
• Isomeric SMILES: CCCCCC(=O)O[C@@H]1[C@H](O[C@H]([C@@H]1OC(=O)CCCCC)N2C=NC3=C2NC=NC3=S)COP(=O)(O)OP(=O)(O)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=NC6=C5NC=NC6=S)OC(=O)CCCCC)OC(=O)CCCCC
• Synonyms: is(dihexanoyl-MPRP); P(1),P(2)-bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate

Description

P(1),P(2)-Bis(O(2'),O(3')-dihexanoyl-6-mercaptopurine-9 beta-ribofuranoside)-5'-pyrophosphate, also known as this compound, is a useful research compound. Its molecular formula is C44H64N8O17P2S2 and its molecular weight is 1103.1 g/mol. The purity is usually 95%.
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